Cas no 2137558-08-6 (3-(1-aminoethyl)-N-(2-methylbutan-2-yl)azetidine-1-carboxamide)

• Product Name: 3-(1-aminoethyl)-N-(2-methylbutan-2-yl)azetidine-1-carboxamide
• CAS No: 2137558-08-6
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 5609640
• PubChem ID: 165486821
• Update Time: 2025-06-09

3-(1-aminoethyl)-N-(2-methylbutan-2-yl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminoethyl)-N-(2-methylbutan-2-yl)azetidine-1-carboxamide
• EN300-842492
• 2137558-08-6

• Inchi： 1S/C11H23N3O/c1-5-11(3,4)13-10(15)14-6-9(7-14)8(2)12/h8-9H,5-7,12H2,1-4H3,(H,13,15)
• InChI Key： WHGPVLNGVDYKAK-UHFFFAOYSA-N
• SMILES： O=C(NC(C)(C)CC)N1CC(C(C)N)C1

Computed Properties

• Exact Mass: 213.184112366g/mol
• Monoisotopic Mass: 213.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.4Ų

Additional information on 3-(1-aminoethyl)-N-(2-methylbutan-2-yl)azetidine-1-carboxamide

Professional Introduction to Compound with CAS No. 2137558-08-6 and Product Name: 3-(1-aminoethyl)-N-(2-methylbutan-2-yl)azetidine-1-carboxamide

Compound with the CAS number 2137558-08-6, identified by its systematic name 3-(1-aminoethyl)-N-(2-methylbutan-2-yl)azetidine-1-carboxamide, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a combination of functional groups that contribute to its reactivity and biological activity, making it a subject of considerable interest among researchers.

The azetidine core in the molecular structure of 3-(1-aminoethyl)-N-(2-methylbutan-2-yl)azetidine-1-carboxamide is a key feature that influences its chemical properties. Azetidine derivatives are known for their versatility in pharmaceutical applications, often serving as intermediates in the synthesis of more complex molecules. The presence of both amino and carboxamide functionalities further enhances the compound's potential as a building block for drug discovery. These functionalities allow for diverse chemical modifications, enabling the design of molecules with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(1-aminoethyl)-N-(2-methylbutan-2-yl)azetidine-1-carboxamide and biological targets. Studies have shown that this compound exhibits promising binding affinity to certain enzymes and receptors, suggesting its utility in developing therapeutic agents. The structural flexibility provided by the azetidine ring and the presence of polar functional groups make it an attractive candidate for further exploration in drug design.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. 3-(1-aminoethyl)-N-(2-methylbutan-2-yl)azetidine-1-carboxamide exemplifies the importance of structural diversity in achieving desired pharmacological effects. Researchers have leveraged modern synthetic methodologies to optimize the production of this compound, ensuring high purity and yield. These efforts have been instrumental in advancing preclinical studies, where the compound's efficacy and safety profiles are being thoroughly evaluated.

The role of 3-(1-aminoethyl)-N-(2-methylbutan-2-yl)azetidine-1-carboxamide in addressing unmet medical needs is underscored by its potential to modulate key biological pathways. Emerging research indicates that this compound may interfere with signaling cascades involved in inflammation, cancer, and neurodegenerative diseases. By targeting these pathways, 3-(1-aminoethyl)-N-(2-methylbutan-2-yl)azetidine-1-carboxamide holds promise as a lead compound for developing novel therapeutics. The ongoing investigation into its mechanisms of action continues to expand our understanding of its therapeutic potential.

The development of 3-(1-aminoethyl)-N-(2-methylbutan-2-yl)azetidine-1-carboxamide aligns with global trends in pharmaceutical innovation, where there is a growing emphasis on precision medicine and targeted therapies. The compound's unique structural features make it a valuable asset in the quest to develop drugs that are both effective and well-tolerated. As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

Regulatory considerations play a crucial role in advancing compounds like 3-(1-aminoethyl)-N-(2-methylbutan-2-yl)azetidine-1-carboxamide through clinical development pipelines. Compliance with stringent guidelines ensures that safety and efficacy are rigorously evaluated before human use. The compound's journey through various regulatory stages reflects the commitment to bringing innovative treatments to patients worldwide. This process involves meticulous documentation, preclinical testing, and ongoing monitoring to ensure that 3-(1-aminoethyl)-N-(2-methylbutan-2-yl)azetidine-1-carboxamide meets the highest standards of quality and performance.

The future prospects for 3-(1-aminoethyl)-N-(2-methylbutan-2-yl)azetidine-1-carboxamide are bright, driven by continued investment in research and development. As new methodologies emerge, the potential applications of this compound are likely to expand further. Innovations in synthetic chemistry, biopharmaceutical technology, and drug delivery systems will all contribute to maximizing its therapeutic benefits. The compound's unique properties position it as a cornerstone in the ongoing effort to develop next-generation pharmaceuticals.